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Compound of Interest

Compound Name: BRD 4354 ditrifluoroacetate

Cat. No.: B10815345 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of BRD 4354
ditrifluoroacetate, a potent inhibitor of HDAC5 and HDAC9. Adherence to these procedures is

critical for ensuring personnel safety and environmental protection. The following protocols are

designed for researchers, scientists, and drug development professionals.

BRD 4354 ditrifluoroacetate is a chemical salt comprised of the active molecule BRD 4354

and trifluoroacetic acid (TFA).[1] Therefore, disposal procedures must account for the hazards

associated with both components, particularly the corrosive nature of trifluoroacetic acid.

I. Immediate Safety Precautions
Before handling BRD 4354 ditrifluoroacetate for disposal, ensure the following personal

protective equipment (PPE) is in use:

Personal Protective Equipment (PPE) Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Use in a well-ventilated area. A fume hood is

recommended.
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In the event of a spill, immediately alert personnel in the vicinity. For small spills, carefully

neutralize with a suitable agent like sodium carbonate, absorb the material, and place it in a

designated hazardous waste container.[2]

II. Step-by-Step Disposal Protocol
The proper disposal of BRD 4354 ditrifluoroacetate should be handled as hazardous waste.

Do not dispose of this compound down the drain or in regular trash.

Waste Collection:

Collect all waste materials containing BRD 4354 ditrifluoroacetate, including unused

product, contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials.

Place all waste into a clearly labeled, sealed container appropriate for hazardous chemical

waste.[2][3]

Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"BRD 4354 ditrifluoroacetate."

Include the approximate quantity of the waste material.

Storage:

Store the sealed hazardous waste container in a designated, secure area, away from

incompatible materials.[4]

Follow your institution's guidelines for the temporary storage of hazardous chemical waste.

Disposal Request:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[3]

Provide the disposal company with all necessary information regarding the chemical

composition of the waste.
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III. Chemical and Physical Properties
A summary of the key properties of the components of BRD 4354 ditrifluoroacetate is

provided below for reference.

Property BRD 4354 Trifluoroacetic Acid (TFA)

Molecular Formula C₂₁H₂₃ClN₄O[5] C₂HF₃O₂[2]

Molecular Weight 382.89 g/mol [6] 114.02 g/mol

Appearance
White to off-white solid

powder[5]
Colorless liquid

Hazards
Potential biological effects as

an HDAC inhibitor.

Corrosive, causes severe skin

burns and eye damage,

harmful if inhaled.[3][7]

IV. Disposal Workflow
The following diagram illustrates the proper disposal workflow for BRD 4354
ditrifluoroacetate.
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Start: Handling BRD 4354
ditrifluoroacetate Waste

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect Waste in a
Designated Container

Label Container Clearly:
'Hazardous Waste'

'BRD 4354 ditrifluoroacetate'

Store in a Secure,
Designated Area

Contact Licensed
Hazardous Waste Disposal Company

End: Compliant Disposal

Click to download full resolution via product page

Disposal Workflow for BRD 4354 Ditrifluoroacetate

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and waste disposal protocols. In case of uncertainty, contact your Environmental Health

and Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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